4-bromo-6-fluoro-1H-indole
Overview
Description
4-bromo-6-fluoro-1H-indole, also known as this compound, is a useful research compound. Its molecular formula is C8H5BrFN and its molecular weight is 214.03 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Approaches : Research has shown various methods to synthesize derivatives of fluoroindoles, including 4-bromo-6-fluoro-1H-indole, from corresponding fluoroindoles or chlorinated derivatives through methods like hydrogen/metal permutation or halogen/metal permutation (Schlosser, Ginanneschi & Leroux, 2006).
- Antimicrobial and Antiinflammatory Applications : Derivatives of bromoindole have been synthesized and studied for their antimicrobial, antiinflammatory, and antiproliferative activities, highlighting their potential in pharmaceutical applications (Narayana, Ashalatha, Raj & Sarojini, 2009).
- Photophysical Studies : Absorption and fluorescence spectra of indole derivatives, including fluoroindoles, have been extensively studied, indicating their utility in material sciences, particularly in the development of novel fluorescence-based materials and sensors (Carić et al., 2004).
Applications in Drug Synthesis and Biological Studies
- HIV-1 Inhibitor Research : Indole derivatives, including 4-fluoro derivatives, have been identified as inhibitors of HIV-1, interfering with the interaction of the HIV surface protein gp120 with the host cell receptor CD4 (Wang et al., 2003).
- Antitumor Activities : A series of 3-substituted-5-fluoro-1,2-dihydro-3H-indol-2ones synthesized from 5-bromo-1H-indole demonstrated significant in vitro antitumor activities, indicating their potential use in cancer therapy (Houxing, 2009).
Advanced Chemical Synthesis
- Optimization in Chemical Synthesis : The optimization of Ullmann Reaction in the synthesis of complex compounds like sertindole has been studied, utilizing derivatives of fluoroindole (Li, Ma & Yu, 2011).
- Fluoroalkylation of Indoles : The selective fluoroalkylation of indoles at specific positions, crucial in the development of pharmaceutical compounds, has been achieved using advanced catalytic processes (Borah & Shi, 2017).
Sensor Development and Material Science
- Development of Fluorescent Probes : New indole derivatives have been synthesized and studied for their photophysical properties, showing potential as fluorescent probes, particularly in response to fluoride ions (Pereira et al., 2010).
- Crystal Structure and Interaction Studies : The crystal structure and interaction studies of bromoindole derivatives have been explored, aiding in the understanding of molecular interactions in solid-state chemistry (Barakat et al., 2017).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of 4-bromo-6-fluoro-1H-indole are multiple receptors to which it binds with high affinity . The indole nucleus, a significant heterocyclic system, is found in many important synthetic drug molecules . This compound is a potential inhibitor of GSK-3 , a kinase involved in various cellular processes such as glycogen metabolism, cell cycle regulation, and cell differentiation .
Mode of Action
This compound interacts with its targets by binding to them, resulting in changes in the targets’ function . The exact nature of these interactions and the resulting changes depend on the specific target and the biological context. For example, when this compound acts as an inhibitor of GSK-3, it prevents the kinase from phosphorylating its substrates, thereby altering the downstream signaling pathways .
Biochemical Pathways
The biochemical pathways affected by this compound are diverse, given the compound’s ability to interact with multiple targets . For instance, inhibition of GSK-3 can affect pathways such as the Wnt/β-catenin signaling pathway, which plays a crucial role in cell proliferation and differentiation . Additionally, indole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
The physicochemical properties of the compound, such as its solubility and lipophilicity, can influence its adme properties and thus its bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action depend on the specific target and the biological context. For example, if the compound inhibits GSK-3, it could lead to increased cell proliferation and differentiation due to the upregulation of the Wnt/β-catenin signaling pathway . Furthermore, the compound’s broad-spectrum biological activities suggest that it could have diverse molecular and cellular effects .
Properties
IUPAC Name |
4-bromo-6-fluoro-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrFN/c9-7-3-5(10)4-8-6(7)1-2-11-8/h1-4,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMOWKZSCECYXSE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1C(=CC(=C2)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50646235 | |
Record name | 4-Bromo-6-fluoro-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50646235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885520-70-7 | |
Record name | 4-Bromo-6-fluoro-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50646235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.